Cas no 1476-06-8 (2-Butene, 1-ethoxy-,(2E)-)

2-Butene, 1-ethoxy-,(2E)- structure
2-Butene, 1-ethoxy-,(2E)- structure
Product Name:2-Butene, 1-ethoxy-,(2E)-
CAS No:1476-06-8
MF:C6H12O
MW:100.158882141113
CID:166775
PubChem ID:5358345
Update Time:2025-04-19

2-Butene, 1-ethoxy-,(2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butene, 1-ethoxy-,(2E)-
    • (E)-1-ethoxybut-2-ene
    • (2E)-1-Ethoxybut-2-ene
    • (2E)-But-2-en-1-yl ethyl ether
    • NSC-244916
    • 2-Butenyl ethyl ether
    • SCHEMBL1549691
    • NSC244916
    • NDYRMWZHBBMBGD-HWKANZROSA-N
    • 1476-06-8
    • Inchi: 1S/C6H12O/c1-3-5-6-7-4-2/h3,5H,4,6H2,1-2H3/b5-3+
    • InChI Key: NDYRMWZHBBMBGD-HWKANZROSA-N
    • SMILES: O(C/C=C/C)CC

Computed Properties

  • Exact Mass: 100.08886
  • Monoisotopic Mass: 100.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 48.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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